4-[4-Methoxy-3-(1-methylpyrazol-3-yl)benzoyl]thiomorpholine-3-carbonitrile

• IUPAC Name: 4-[4-methoxy-3-(1-methylpyrazol-3-yl)benzoyl]thiomorpholine-3-carbonitrile
• InChI: InChI=1S/C17H18N4O2S/c1-20-6-5-15(19-20)14-9-12(3-4-16(14)23-2)17(22)21-7-8-24-11-13(21)10-18/h3-6,9,13H,7-8,11H2,1-2H3
• InChI Key: LTXPOZASKRXWIN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C2=C(C=CC(=C2)C(=O)N3CCSCC3C#N)OC
• Molecular Formula: C17H18N4O2S
• Molecular Weight: 342.4 g/mol

Description

The compound “4-[4-Methoxy-3-(1-methylpyrazol-3-yl)benzoyl]thiomorpholine-3-carbonitrile” is a complex organic molecule. It contains several functional groups including a methoxy group, a pyrazole ring, a benzoyl group, a thiomorpholine ring, and a carbonitrile group. These functional groups suggest that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It likely contains a central benzene ring (from the “benzoyl” part of the name) with various substituents attached. The exact structure would need to be confirmed using techniques such as X-ray diffraction, NMR, and IR spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its various functional groups. For example, the carbonitrile group might undergo nucleophilic addition reactions, while the pyrazole ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of certain functional groups would influence properties like solubility, melting point, and reactivity.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it. It’s also important to consider potential environmental impacts.

Future Directions

Given the interesting structure of this compound, it could be a valuable subject for future research. Studies could explore its synthesis, properties, and potential applications, particularly in the field of medicinal chemistry.